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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

Foreword: This document provides a comprehensive overview of tetratriacontane as a phase

change material (PCM) for thermal energy storage (TES) applications. It includes detailed

application notes, experimental protocols for characterization, and data presented in a

structured format for ease of reference.

Introduction to Tetratriacontane as a Phase Change
Material
Tetratriacontane (C34H70) is a long-chain n-alkane that exhibits excellent potential as an

organic phase change material for thermal energy storage.[1][2] Like other paraffin waxes, it

stores and releases a significant amount of thermal energy at a nearly constant temperature

during its solid-liquid phase transition.[1][2] This characteristic makes it suitable for a variety of

applications where precise temperature control is crucial. Organic PCMs, including

tetratriacontane, are known for their chemical stability, congruent melting and freezing

behavior, and lack of supercooling.

Thermophysical Properties of Tetratriacontane
A summary of the key thermophysical properties of tetratriacontane is presented in the table

below. These properties are essential for designing and modeling thermal energy storage

systems.
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Property Value Unit References

General Properties

Chemical Formula C₃₄H₇₀ - [2]

Molar Mass 478.92 g/mol

Melting Point 72-75 °C

Boiling Point 482.4 °C

Thermal Storage

Properties

Latent Heat of Fusion 95.64 kJ/mol

~200 J/g Calculated

Specific Heat

Capacity (Solid, at

303 K)

887.4 J/mol·K

~1.85 J/g·K Calculated

Specific Heat

Capacity (Liquid, at

353 K)

1149 J/mol·K

~2.40 J/g·K Calculated

Physical Properties

Density 0.812 g/cm³

Thermal Conductivity

(Solid)
Data not available W/m·K

Thermal Conductivity

(Liquid)
Data not available W/m·K

Note: The density value is not specified for the solid or liquid phase in the search results. The

latent heat of fusion in J/g and specific heat capacities in J/g·K were calculated from the molar

values using the molar mass. Thermal conductivity data for tetratriacontane was not found; for
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reference, the thermal conductivity of solid and liquid lauric acid (another organic PCM) are

0.193 W/m·K and 0.143 W/m·K, respectively.

Applications in Thermal Energy Storage
Tetratriacontane's melting point of around 72-75°C makes it a suitable candidate for a range

of medium-temperature thermal energy storage applications, including:

Solar Energy Systems: Storing solar thermal energy for water heating and space heating.

Waste Heat Recovery: Capturing and storing waste heat from industrial processes for later

use.

Thermal Management of Electronics: Maintaining stable operating temperatures for

electronic components.

Building Temperature Regulation: Incorporation into building materials to passively regulate

indoor temperatures.

Experimental Protocols
This section outlines key experimental protocols for characterizing tetratriacontane as a phase

change material.

Determination of Thermal Properties using Differential
Scanning Calorimetry (DSC)
This protocol describes the measurement of melting temperature and latent heat of fusion.

Workflow for DSC Analysis of Tetratriacontane
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Sample Preparation

DSC Measurement

Data Analysis

Weigh 5-10 mg of tetratriacontane into an aluminum DSC pan.

Hermetically seal the pan to prevent sublimation.

Prepare an empty, sealed aluminum pan as a reference.

Place the sample and reference pans into the DSC cell.

Equilibrate the system at a temperature well below the melting point (e.g., 30°C).

Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the melting point (e.g., 100°C).

Hold isothermally for a few minutes to ensure complete melting.

Cool the sample at the same controlled rate back to the starting temperature.

Determine the onset temperature of the endothermic peak (melting point).

Integrate the area of the melting peak to calculate the latent heat of fusion.

Analyze the cooling curve to determine the solidification point and latent heat of solidification.

Click to download full resolution via product page

Caption: Workflow for determining thermal properties of tetratriacontane using DSC.
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Detailed Protocol:

Sample Preparation:

Accurately weigh 5-10 mg of high-purity tetratriacontane into a standard aluminum DSC

pan.

Hermetically seal the pan using a press to prevent any mass loss during heating.

Prepare an identical empty, sealed aluminum pan to be used as a reference.

DSC Instrument Setup:

Place the sample pan and the reference pan in their respective positions within the DSC

instrument.

Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50

mL/min) to provide a stable thermal environment.

Thermal Program:

Equilibrate the sample at a temperature at least 20°C below the expected melting point

(e.g., 30°C) for 5 minutes to ensure thermal stability.

Ramp the temperature at a controlled heating rate (e.g., 10°C/min) to a temperature at

least 20°C above the completion of melting (e.g., 100°C).

Hold the sample at the upper temperature for 2-5 minutes to ensure complete melting.

Cool the sample back to the initial temperature at the same controlled rate (e.g.,

10°C/min).

Data Analysis:

From the resulting thermogram, determine the onset temperature of the endothermic

peak, which corresponds to the melting temperature.
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Integrate the area under the melting peak to calculate the latent heat of fusion (ΔHfus).

The instrument software typically performs this calculation.

Similarly, analyze the exothermic peak on the cooling curve to determine the solidification

temperature and latent heat of solidification.

Thermal Cycling Stability Test
This protocol assesses the long-term thermal reliability of tetratriacontane.

Logical Flow for Thermal Cycling Stability Test

Start Prepare multiple tetratriacontane samples in sealed vials.

Perform initial DSC analysis on a subset of samples (0 cycles).

Subject remaining samples to repeated melt/freeze cycles in a thermal cycler or oven.

At predefined intervals (e.g., 100, 500, 1000 cycles), remove a sample for DSC analysis.

Compare melting point and latent heat of fusion with initial values.

Continue cycling

EndDegradation observed or max cycles reached

Click to download full resolution via product page

Caption: Logical flow for assessing the thermal cycling stability of tetratriacontane.

Detailed Protocol:

Sample Preparation:

Encapsulate several samples of tetratriacontane (e.g., 1-2 grams each) in sealed glass

vials or other suitable containers.

Reserve a few samples as a baseline (0 cycles).

Initial Characterization:

Perform DSC analysis on the baseline samples to determine the initial melting

temperature and latent heat of fusion.

Thermal Cycling:
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Place the remaining samples in a programmable oven or thermal cycler.

Subject the samples to repeated thermal cycles. Each cycle should consist of:

Heating to a temperature above the melting point of tetratriacontane (e.g., 90°C).

A dwell time at the high temperature to ensure complete melting (e.g., 30 minutes).

Cooling to a temperature below the solidification point (e.g., 50°C).

A dwell time at the low temperature to ensure complete solidification (e.g., 30 minutes).

Periodic Characterization:

At predetermined cycle intervals (e.g., 100, 500, 1000, 2000 cycles), remove one or more

samples from the thermal cycler.

Perform DSC analysis on these cycled samples to measure their melting temperature and

latent heat of fusion.

Data Analysis:

Compare the thermal properties of the cycled samples to the baseline samples.

Calculate the percentage change in melting temperature and latent heat of fusion as a

function of the number of cycles. A change of less than 10% after a large number of cycles

(e.g., >1000) is generally considered good stability.

Preparation of Form-Stable Composite PCM
To overcome the issue of leakage in the liquid state, tetratriacontane can be incorporated into

a supporting matrix to create a form-stable composite PCM.

Workflow for Preparing a Form-Stable Composite PCM
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Materials

Preparation

Characterization

Tetratriacontane (PCM)

Melt the tetratriacontane.

Porous Matrix (e.g., Expanded Graphite, Porous Ceramics)

Infiltrate the molten tetratriacontane into the porous matrix under vacuum.

Cool the composite to solidify the PCM.

Leakage Test

DSC Analysis

Thermal Conductivity Measurement

Click to download full resolution via product page

Caption: General workflow for preparing and characterizing a form-stable composite PCM.

Detailed Protocol (Vacuum Impregnation Method):
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Materials:

Tetratriacontane.

Porous supporting material (e.g., expanded graphite, porous ceramics, or a polymer

matrix like olefin block copolymer).

Preparation:

Dry the porous matrix in an oven to remove any moisture.

Place the dried matrix in a container.

Add the solid tetratriacontane on top of the matrix.

Place the container in a vacuum oven and heat it to a temperature above the melting point

of tetratriacontane (e.g., 90°C).

Apply a vacuum to remove air from the pores of the matrix and facilitate the infiltration of

the molten PCM.

Hold under vacuum for a sufficient time to ensure complete infiltration.

Release the vacuum and allow the composite to cool to room temperature.

Characterization:

Leakage Test: Place a known weight of the composite on a filter paper and heat it above

the PCM's melting point for a set time (e.g., 1 hour). Weigh the composite and filter paper

afterward to determine any mass loss due to leakage.

DSC Analysis: Determine the melting temperature and latent heat of the composite PCM.

The latent heat will be proportional to the mass fraction of tetratriacontane in the

composite.

Thermal Conductivity Measurement: Measure the thermal conductivity of the composite

material using a suitable method, such as the transient plane source or laser flash

method.
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Material Compatibility
Paraffin waxes, including tetratriacontane, are generally chemically inert and non-corrosive.

They are compatible with a wide range of common engineering materials.

Metals: Paraffin wax is compatible with common metals such as aluminum and steel. It can

even act as a protective layer to inhibit corrosion.

Plastics and Elastomers: Compatibility with various polymers and elastomers is generally

good, but specific testing is recommended, especially for long-term applications at elevated

temperatures.

Safety and Handling
Tetratriacontane is a non-toxic and stable compound.

As with any paraffin, it is combustible, and appropriate precautions should be taken when

heating it, especially to high temperatures.

Molten tetratriacontane can cause burns; appropriate personal protective equipment (PPE)

such as heat-resistant gloves and safety glasses should be worn when handling the molten

material.

Conclusion
Tetratriacontane is a promising phase change material for medium-temperature thermal

energy storage applications due to its suitable melting temperature, high latent heat of fusion,

and good thermal stability. While its low thermal conductivity is a drawback, this can be

addressed through the creation of composite materials. The protocols outlined in this document

provide a framework for the systematic characterization and evaluation of tetratriacontane and

its composites for thermal energy storage applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. Tetratriacontane | C34H70 | CID 26519 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Tetratriacontane for
Thermal Energy Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080029#tetratriacontane-as-a-phase-change-
material-for-thermal-energy-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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